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Compound of Interest

Compound Name:
Chlorotris(triphenylphosphine)cop

per(I)&

Cat. No.: B12321343

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the disposal of

Chlorotris(triphenylphosphine)copper(I), a common organometallic complex. Adherence to

these procedures is critical for minimizing environmental impact and protecting laboratory

personnel.

Immediate Safety Precautions: Before proceeding with the disposal of

Chlorotris(triphenylphosphine)copper(I), it is crucial to consult the specific Safety Data Sheet

(SDS) provided by the manufacturer. This document contains detailed information regarding

the compound's hazards and the necessary safety precautions. In the absence of a specific

SDS, the following general safety measures for handling copper compounds and

organophosphines should be strictly followed.

Personal Protective Equipment (PPE) is non-negotiable. Always wear chemical-resistant gloves

(nitrile or neoprene), safety goggles or a face shield, and a lab coat. All handling of the

compound and its waste should be conducted within a certified chemical fume hood to prevent

the inhalation of any dust or fumes.
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Quantitative Data Summary
The following table summarizes key quantitative data for

Chlorotris(triphenylphosphine)copper(I) and related hazardous substances. This information is

critical for risk assessment and ensuring safe handling.

Property Value Reference

Chlorotris(triphenylphosphine)c

opper(I)

Molecular Formula C₅₄H₄₅ClCuP₃ [1][2]

Molecular Weight 885.86 g/mol [1][2]

Melting Point 175 °C (decomposes) [1][3]

Hazard Codes Xn (Harmful) [3]

Safety Statements
S36/37 (Wear suitable

protective clothing and gloves)
[3]

Copper

NIOSH REL (Dusts and Mists) 1 mg/m³ (10-hour TWA) [4]

NIOSH REL (Fume) 0.1 mg/m³ (10-hour TWA) [4]

ACGIH TLV (Dusts and Mists) 1 mg/m³ (8-hour TWA) [4]

ACGIH TLV (Fume) 0.2 mg/m³ (8-hour TWA) [4]

IDLH 100 mg/m³ [4]

TWA: Time-Weighted Average; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; IDLH: Immediately Dangerous to Life or Health.

Detailed Experimental Protocol for Disposal
This protocol outlines a safe and compliant method for the disposal of

Chlorotris(triphenylphosphine)copper(I) waste.
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Materials:

Waste Chlorotris(triphenylphosphine)copper(I) (solid or in solution)

Designated hazardous waste container (clearly labeled)

Chemical-resistant gloves, safety goggles/face shield, lab coat

Chemical fume hood

Plastic or glass scraper/spatula (for solid waste)

Sealed secondary container for transport

Procedure:

Waste Segregation:

Isolate all waste containing Chlorotris(triphenylphosphine)copper(I).

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Solid Waste Handling:

Working within a chemical fume hood, carefully transfer any solid waste into a designated,

clearly labeled hazardous waste container.

Use a plastic or glass scraper to ensure all residual powder is collected. Avoid generating

dust.

Solution Waste Handling:

If the waste is in a solution, pour it directly and slowly into the designated liquid hazardous

waste container within a fume hood.

Rinse the original container with a small amount of a suitable solvent (e.g., the solvent

used in the experiment) and add the rinsate to the waste container to ensure complete
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transfer.

Container Sealing and Labeling:

Securely seal the hazardous waste container.

Ensure the label is complete and accurate, including:

The full chemical name: "Chlorotris(triphenylphosphine)copper(I)"

The words "Hazardous Waste"

The specific hazards (e.g., "Harmful," "Toxic to aquatic life")

The date of accumulation

The principal investigator's name and contact information

Storage and Pickup:

Store the sealed and labeled waste container in a designated, secure satellite

accumulation area.

The storage area should be well-ventilated and away from incompatible materials such as

strong acids and oxidizing agents.[4]

Arrange for pickup by your institution's EHS department or a licensed hazardous waste

disposal company.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of

Chlorotris(triphenylphosphine)copper(I).
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Disposal Workflow for Chlorotris(triphenylphosphine)copper(I)

Start: Identify Waste

Don Personal Protective Equipment (PPE)

Work in Chemical Fume Hood

Segregate Waste

Handle Solid Waste

If solid

Handle Solution Waste

If solution

Transfer to Labeled Container Pour into Labeled Container

Seal and Label Container Rinse Original Container

Store in Designated Area

Arrange for EHS Pickup

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Chlorotris(triphenylphosphine)copper(I).
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By adhering to these guidelines, laboratory personnel can ensure the safe and environmentally

responsible disposal of Chlorotris(triphenylphosphine)copper(I), fostering a culture of safety

and compliance within the research community. Always prioritize safety and consult with your

institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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